[4-[(Z)-3-(4-methylphenyl)-3-oxoprop-1-enyl]phenyl] furan-2-carboxylate

• IUPAC Name: [4-[(Z)-3-(4-methylphenyl)-3-oxoprop-1-enyl]phenyl] furan-2-carboxylate
• InChI: InChI=1S/C21H16O4/c1-15-4-9-17(10-5-15)19(22)13-8-16-6-11-18(12-7-16)25-21(23)20-3-2-14-24-20/h2-14H,1H3/b13-8-
• InChI Key: SQTDGQOHRFSBJZ-JYRVWZFOSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)OC(=O)C3=CC=CO3
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)/C=C\C2=CC=C(C=C2)OC(=O)C3=CC=CO3
• Molecular Formula: C21H16O4
• Molecular Weight: 332.3 g/mol
• CAS No.: 331461-01-9

Description

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Molecular Structure Analysis

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Scientific Research Applications

Antimycobacterial Agents

5-Phenyl-furan-2-carboxylic acids have been identified as promising antimycobacterial agents, with the ability to interfere with iron homeostasis. A study on a fluorinated ester derivative of this class highlighted its potent antimycobacterial activity, underscoring the potential for developing new treatments against tuberculosis and related diseases (Mori et al., 2022).

Analgesic Agents

The synthesis of furan-based compounds, specifically 7-aroyl-2,3-dihydrobenzo[b]furan-3-carboxylic acids, has been explored for their analgesic properties. These compounds have shown promising results in reducing pain without causing significant gastric irritation, suggesting their potential as safer analgesic agents (Boyle et al., 1986).

Antiviral Activities

Furan-2-carboxylic acids derived from the leaves of Nicotiana tabacum have demonstrated significant anti-Tobacco Mosaic Virus (TMV) activities. These compounds could serve as leads for the development of new antiviral agents, particularly in agricultural applications to protect crops from viral infections (Yang et al., 2016).

Lipoxygenase Inhibitors

Substituted furans have been synthesized and evaluated for their ability to inhibit the soybean lipoxygenase enzyme, a key player in the inflammatory process. This research points to the potential of furan derivatives in the development of anti-inflammatory drugs (Vinayagam et al., 2017).

Crystal Structure Analysis

The crystal structures of biphenyl-ester liquid crystals, including furan derivatives, have been analyzed to understand their molecular arrangements. This research aids in the development of new materials with specific optical properties, useful in electronics and display technologies (Hori et al., 2005).

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